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Compound of Interest |

2-Bromo-5-nitro-1H-indole-3-
Compound Name:

carbaldehyde
CAS No.: 1246471-79-3
Cat. No.: B581020

Get Quote

The indole nucleus is a cornerstone in medicinal chemistry, forming the structural basis for a

multitude of natural products and synthetic pharmaceuticals.[1][2] The strategic
functionalization of the indole ring allows for the fine-tuning of its pharmacological properties. 2-
Bromo-5-nitro-1H-indole-3-carbaldehyde is a trifunctionalized indole derivative, presenting a
unique combination of reactive sites: a nucleophilic N-H, an electrophilic aldehyde at the C3
position, a bromine atom at the C2 position, and a strongly electron-withdrawing nitro group at
the C5 position. This distinct arrangement of functional groups makes it a highly versatile
building block for the synthesis of complex heterocyclic systems and a compelling scaffold for
drug discovery.[3][4]

The presence of the C3-aldehyde is particularly significant, as this moiety is a well-established
precursor for a wide range of chemical transformations, including condensations, oxidations,
and reductions, enabling the construction of diverse molecular architectures.[5][6] The bromine
at C2 and the nitro group at C5 further modulate the electronic properties of the indole ring,
influencing its reactivity and providing additional handles for synthetic diversification.
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Physicochemical and Structural Properties

A clear understanding of the fundamental properties of 2-Bromo-5-nitro-1H-indole-3-
carbaldehyde is essential for its effective use in research and development.

Property Value Source
CAS Number 1246471-79-3 AiFChem([7]
Molecular Formula CoHsBrN20s3 AiFChem[7]
Molecular Weight 269.05 g/mol AiFChem[7]
2-bromo-5-nitro-1H-indole-3- )
IUPAC Name AiFChem[7]
carbaldehyde
O=CC1=C(Br)NC2=C1C=C(= _
SMILES AiFChem([7]
0)C=C2

Synthesis Strategies: A Predictive Approach

While specific literature detailing the synthesis of 2-Bromo-5-nitro-1H-indole-3-carbaldehyde
is not readily available, its synthesis can be logically deduced from established methodologies
for indole functionalization. The strategic placement of the bromo, nitro, and carbaldehyde
groups necessitates a carefully planned synthetic sequence.

Retrosynthetic Analysis

A plausible retrosynthetic pathway is outlined below, starting from a commercially available
substituted indole.
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Caption: Retrosynthetic analysis of 2-Bromo-5-nitro-1H-indole-3-carbaldehyde.

Proposed Synthetic Workflow

The forward synthesis would likely involve a three-step process starting from 1H-indole:
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« Nitration of the Indole Ring: The initial step would be the nitration of 1H-indole to introduce
the nitro group at the C5 position. This is a standard electrophilic substitution reaction on the

indole nucleus.

o Bromination of the Indole Ring: The subsequent bromination of 5-nitro-1H-indole would
introduce the bromine atom. The electron-withdrawing nitro group will influence the
regioselectivity of this step, likely requiring specific brominating agents and conditions to
achieve C2 substitution.

o Formylation at the C3 Position: The final step would be the introduction of the carbaldehyde
group at the C3 position of 2-bromo-5-nitro-1H-indole. The Vilsmeier-Haack reaction is a
classic and highly effective method for the C3-formylation of indoles.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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